A common conformation for five cyclic tetrapeptides

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700001403

Abstract

Cyclo-(Sar3N-MeAla), cyclo-(Sar3–Ala), cyclo-(Sar3–Gly), and cyclo-(Sar–Gly–Sar–Gly) have been synthesized; the similarity of their low-temperature n.m.r. spectra with that of cyclo-(Sar4) suggests that all have the same ring conformation.

Recommended Literature